Cas no 99948-85-3 ((2-Hydroxyethyl)ammonium 2-ethylhexyl sulphate)

• Product Name: (2-Hydroxyethyl)ammonium 2-ethylhexyl sulphate
• CAS No: 99948-85-3
• MF: C₁₀H₂₅NO₅S
• MW: 271.374202489853
• CID: 819708
• PubChem ID: 44146673
• Update Time: 2025-04-19

(2-Hydroxyethyl)ammonium 2-ethylhexyl sulphate Chemical and Physical Properties

Names and Identifiers

• (2-Hydroxyethyl)ammonium 2-ethylhexyl sulphate
• 2-Ethylhexyl hydrogen sulfate--2-aminoethan-1-ol (1/1)
• DTXSID80912374
• 99948-85-3
• EINECS 309-094-0

• Inchi： 1S/C8H18O4S.C2H7NO/c1-3-5-6-8(4-2)7-12-13(9,10)11;3-1-2-4/h8H,3-7H2,1-2H3,(H,9,10,11);4H,1-3H2
• InChI Key： QOYNIGGAEJZVFK-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)OCC(CC)CCCC.OCCN

Computed Properties

• Exact Mass: 271.145344
• Monoisotopic Mass: 271.145344
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 201
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 123

Experimental Properties

• Boiling Point: 442.6°C at 760 mmHg
• Flash Point: 221.4°C